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Compound of Interest

Compound Name: Cyclic di-UMP (sodium salt)

Cat. No.: B10823535

Get Quote

Executive Summary: The "Room Temperature"
Question

User Query:ls cyclic di-UMP sodium salt stable at room temperature?

Technical Verdict: Yes, but conditionally.

o Lyophilized Powder: Stable at ambient temperature (20—25°C) during transit (up to 2 weeks)
without significant degradation.[1][2] However, long-term storage at room temperature is
prohibited.[1][2]

¢ Aqueous Solution:Unstable for long-term storage at room temperature.[1][2] While it remains
chemically intact for short experimental windows (<24 hours), it must be stored at -20°C or
-80°C to prevent hydrolysis and microbial growth.[1][2]

Detailed Stability Profile
Lyophilized Powder Stability
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The sodium salt of cyclic di-UMP (c-di-UMP) is a hygroscopic solid.[1][2] Its stability relies
heavily on maintaining a moisture-free environment.[1][2]

Condition Stability Duration Recommendation

Acceptable for shipping.[1][2]
Ambient (Transit) 1-2 Weeks Inspect seal integrity upon

arrival.

Standard Storage. Protect

-20°C (Desiccated) > 3 Years ) )
from light and moisture.[1][2]
Acceptable for frequent use,
+4°C < 3 Months but risk of moisture absorption

increases.[1]

Solution Stability (Reconstituted)

Once dissolved in water or buffer, the cyclic phosphodiester bonds are susceptible to
hydrolysis, although c-di-UMP is generally more resistant than linear dinucleotides due to
conformational constraints.[1][2]
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Solvent System Temperature Stability Notes
) Use immediately.[1][2]
Water (Endotoxin- _ _
free) 25°C (RT) < 24 Hours Risk of bacterial
ree
growth.
Water (Endotoxin- Short-term storage
4°C <1 Week
free) only.[1][2]
Recommended.
Water (Endotoxin- Aliquot to avoid
-20°C /-80°C 6-12 Months
free) freeze-thaw cycles.[1]
[2]
Rapid degradation by
Biological Media ) serum
37°C Minutes—Hours

(Serum)

phosphodiesterases
(PDEs).[1][2]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Critical Mechanism: In biological media, c-di-UMP is a substrate for phosphodiesterases (e.g.,

bacterial CD-NTases or host PDESs).[1] Stability in cell culture media is significantly lower than in

pure water [1].[2]

Standard Operating Procedure: Handling &
Reconstitution

To ensure experimental reproducibility, follow this self-validating workflow.

Workflow Diagram
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Receipt of Shipment Visual Inspection Long-Term Storage Before Use Equilibrate to RT Prevents condensation Reconstitution Aliquot Generation Flash Freeze
(Ambient) (Clumping?) (-20°C, Desiccated) (15-30 mins) (Water/PBS, pH 7.0) (Single-use vials) (-80°C)

Click to download full resolution via product page

Figure 1: Optimal handling workflow from receipt to storage.[1][2] Note the critical equilibration
step to prevent moisture absorption.[1]

Reconstitution Protocol

o Equilibration: Allow the vial to warm to room temperature before opening. This prevents
atmospheric moisture from condensing on the cold hygroscopic powder.

e Solvent Choice: Use Endotoxin-free water or PBS (pH 7.4).[1][2]

o Why? Divalent cations (Mg2*, Mn2*) in some buffers can accelerate hydrolysis or promote
aggregation [2].[1][2]

o Concentration: Prepare a stock solution of 1 mM to 10 mM.

o Calculation: For c-di-UMP (MW ~612.3 g/mol free acid; Sodium salt MW varies, typically
~656 g/mol for disodium), verify the specific batch molecular weight on the CoA.[1][2]

» Dissolution: Vortex gently. The sodium salt is highly water-soluble (>20 mM).[1][2] If particles
persist, brief sonication (10s) is permissible.[1][2]

Troubleshooting & FAQs
Q1: The powder appears sticky or clumped upon arrival. Is it degraded?

o Diagnosis: This indicates hygroscopicity, not necessarily chemical degradation.[1][2] The
sodium salt readily absorbs moisture.

¢ Action: Spin down the vial. Dissolve in a known volume of water. Verify concentration via UV
absorbance (Abs max ~262 nm) or HPLC. If the HPLC peak is single and sharp, the
compound is functional.

Q2: Can | use DMSO for reconstitution?
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e Answer: Yes, but it is unnecessary. c-di-UMP sodium salt is highly water-soluble.[1][2] DMSO
is typically reserved for free-acid forms or lipophilic analogs.[1][2] Water is preferred for
biological assays to avoid solvent toxicity controls.[2]

Q3: | see a secondary peak on my HPLC after storing at 4°C for a month.

e Root Cause: Likely hydrolysis to linear pGpG (or pUpU equivalent) or monophosphate
breakdown products.[1][2]

» Solution: Discard the aliquot. Always store stock solutions at -20°C or below.[1][2]
Q4: How do | sterilize the solution?
e Protocol: Pass through a 0.22 um PES or PVDF filter.[2]

o Caution: Do not autoclave.[2] The heat (121°C) will cause rapid hydrolysis of the
phosphodiester bonds.[1][2]

Quality Control: Self-Validation

Before starting critical experiments (e.g., STING binding assays, crystallization), validate your
stock.[1][2]

UV-Vis Verification[1][2][3]

e Method: Dilute stock 1:100 in water.
» Expectation:

at 262 nm (pH 7.0).

o Calculation: Use the extinction coefficient (hgcontent-ng-c1989010908="" __nghost-ng-

c3017681703="" class="inline ng-star-inserted">

) provided on the specific lot CoA (typically

for uridine derivatives, check specific datasheet) [3].[1]

HPLC Purity Check
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e Column: C18 Reverse Phase.[2]
e Mobile Phase: 100 mM Triethylammonium acetate (TEAA) / Acetonitrile gradient.
o Detection: 254/260 nm.[2]

o Pass Criteria: Single peak >95% area. Retention time should be distinct from linear di-UMP
or UMP monomer.[1][2]

References

» Biolog Life Science Institute.c-di-UMP (Cat.[1][2] No. C 256) Technical Data Sheet.[1][2][3]
Retrieved from [1][2]

e Cayman Chemical.Cyclic di-UMP (sodium salt) Product Information. Retrieved from [1][2]
o TargetMol.Cyclic di-UMP (sodium salt) Storage & Solubility. Retrieved from

¢ InvivoGen.Cyclic dinucleotide handling and storage guidelines. Retrieved from (Cross-
reference for CDN handling standards).[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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